Cas no 88466-73-3 (O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate)

• Product Name: O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
• CAS No: 88466-73-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD17168402
• CID: 631657
• PubChem ID: 12111390
• Update Time: 2025-07-19

O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 3-methyl 1-(phenylmethyl) ester, (S)-
• (S)-Methyl 1-Cbz-piperidine-3-carboxylate
• O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
• 1-O-benzyl 3-O-methyl (3S)-piperidine-1,3-dicarboxylate
• (S)-METHYL1-CBZ-PIPERIDINE-3-CARBOXYLATE
• P12127
• MFCD17168402
• 88466-73-3
• AKOS017552154
• AS-51208
• 1-BENZYL 3-METHYL (3S)-PIPERIDINE-1,3-DICARBOXYLATE
• SCHEMBL20129713
• (S)-1-Benzyl 3-methyl piperidine-1,3-dicarboxylate

• MDL： MFCD17168402
• Inchi： 1S/C15H19NO4/c1-19-14(17)13-8-5-9-16(10-13)15(18)20-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3/t13-/m0/s1
• InChI Key： BMBZPWAQRLLZBC-ZDUSSCGKSA-N
• SMILES： O(C)C([C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate

Professional Introduction to Compound with CAS No. 88466-73-3 and Product Name: O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate

The compound identified by the CAS number 88466-73-3 and the product name O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine core, which is a common motif in biologically active molecules, enhancing its pharmacological relevance.

In recent years, the exploration of piperidine derivatives has been extensively studied for their role in modulating various biological pathways. The specific configuration of the (3S)-piperidine-1,3-dicarboxylate moiety in this compound suggests a high degree of specificity, which is crucial for designing molecules with targeted therapeutic effects. The presence of both benzyl and methyl substituents further refines its chemical properties, making it a versatile candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate structure has been shown to exhibit promising activity in preclinical studies, particularly in the context of neurological disorders. The stereochemical purity of the (3S) configuration is particularly noteworthy, as it often correlates with enhanced binding affinity and reduced side effects in drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular modeling studies on O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate have revealed favorable interactions with biological targets, suggesting its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways. These insights have guided experimental efforts toward optimizing its efficacy and selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of the benzyl and methyl groups requires precise functionalization strategies, often employing palladium-catalyzed cross-coupling reactions to achieve the desired connectivity. Such synthetic methodologies are critical for producing complex molecules that mimic natural products or designed scaffolds.

From a medicinal chemistry perspective, the structural features of O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate make it an attractive scaffold for further derivatization. By modifying substituents or exploring different stereochemical configurations, chemists can generate libraries of compounds with tailored properties. This approach is particularly valuable in hit-to-lead optimization campaigns, where initial hits are refined into lead compounds with improved potency and pharmacokinetic profiles.

The compound’s potential applications extend beyond traditional small-molecule drug development. Its unique structural motifs have also been explored in the context of biomaterials and drug delivery systems. For instance, derivatives of this compound have been investigated as components in prodrugs or as carriers for poorly soluble drugs, enhancing their bioavailability and therapeutic efficacy.

In conclusion, the compound with CAS No. 88466-73-3 and product name O1-benzyl O3-methyl (3S)-piperidine-1,3-dicarboxylate exemplifies the cutting edge of pharmaceutical research. Its intricate structure, derived from a well-studied piperidine core, combined with strategic functionalization, positions it as a promising candidate for further clinical development. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in addressing unmet medical needs.